Cas no 2411239-91-1 (2-Chloro-1-[2-ethyl-4-(2-pyrazol-1-ylethyl)piperazin-1-yl]propan-1-one)

• Product Name: 2-Chloro-1-[2-ethyl-4-(2-pyrazol-1-ylethyl)piperazin-1-yl]propan-1-one
• CAS No: 2411239-91-1
• MF: C₁₄H₂₃ClN₄O
• MW: 298.811621904373
• CID: 6407540
• PubChem ID: 145887905
• Update Time: 2025-05-21

2-Chloro-1-[2-ethyl-4-(2-pyrazol-1-ylethyl)piperazin-1-yl]propan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(4-(2-(1H-Pyrazol-1-yl)ethyl)-2-ethylpiperazin-1-yl)-2-chloropropan-1-one
• EN300-7559475
• 2-chloro-1-{2-ethyl-4-[2-(1H-pyrazol-1-yl)ethyl]piperazin-1-yl}propan-1-one
• 2-Chloro-1-[2-ethyl-4-(2-pyrazol-1-ylethyl)piperazin-1-yl]propan-1-one
• 2411239-91-1
• Z1562142961

• Inchi： 1S/C14H23ClN4O/c1-3-13-11-17(7-9-18-6-4-5-16-18)8-10-19(13)14(20)12(2)15/h4-6,12-13H,3,7-11H2,1-2H3
• InChI Key： KPKQYANYRFABDD-UHFFFAOYSA-N
• SMILES： ClC(C)C(N1CCN(CCN2C=CC=N2)CC1CC)=O

Computed Properties

• Exact Mass: 298.1560391g/mol
• Monoisotopic Mass: 298.1560391g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 328
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 41.4Ų

Additional information on 2-Chloro-1-[2-ethyl-4-(2-pyrazol-1-ylethyl)piperazin-1-yl]propan-1-one

Comprehensive Overview of 2-Chloro-1-[2-ethyl-4-(2-pyrazol-1-ylethyl)piperazin-1-yl]propan-1-one (CAS No. 2411239-91-1)

2-Chloro-1-[2-ethyl-4-(2-pyrazol-1-ylethyl)piperazin-1-yl]propan-1-one (CAS No. 2411239-91-1) is a specialized organic compound with a unique molecular structure that combines a piperazine ring with a pyrazole moiety. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its potential applications in drug discovery and development. The presence of both 2-ethyl-4-(2-pyrazol-1-ylethyl)piperazine and 2-chloropropan-1-one groups in its structure makes it a versatile intermediate for synthesizing biologically active molecules.

The compound's CAS No. 2411239-91-1 is a critical identifier for researchers and manufacturers, ensuring precise communication in scientific literature and regulatory documentation. Its molecular formula and weight, along with its solubility and stability data, are essential for laboratory applications. Recent advancements in synthetic chemistry have highlighted the role of 2-Chloro-1-[2-ethyl-4-(2-pyrazol-1-ylethyl)piperazin-1-yl]propan-1-one as a building block for designing novel therapeutic agents, particularly in the fields of oncology and neurology.

One of the most searched questions about this compound is its synthetic pathway and purification methods. Researchers often seek optimized protocols for its preparation, given its complex structure. The compound's piperazine-pyrazole hybrid framework is particularly intriguing due to its potential to modulate biological targets, such as G-protein-coupled receptors (GPCRs) and kinases. This has led to increased interest in its structure-activity relationship (SAR) studies, which are crucial for drug design.

In the context of market dynamics, the demand for 2-Chloro-1-[2-ethyl-4-(2-pyrazol-1-ylethyl)piperazin-1-yl]propan-1-one has been steadily rising, driven by its applications in high-value research. Pharmaceutical companies and contract research organizations (CROs) are actively exploring its potential in lead optimization and preclinical studies. The compound's patent landscape is another area of interest, with several filings highlighting its utility in proprietary drug candidates.

From a safety and handling perspective, CAS No. 2411239-91-1 requires standard laboratory precautions, including the use of personal protective equipment (PPE) and proper ventilation. While it is not classified as a hazardous material under most regulatory frameworks, its handling should align with good laboratory practices (GLP). Researchers frequently inquire about its storage conditions and compatibility with common solvents, which are critical for ensuring experimental reproducibility.

The compound's analytical characterization is another hot topic, with techniques such as NMR spectroscopy, mass spectrometry, and HPLC being commonly employed for quality control. The availability of high-purity 2-Chloro-1-[2-ethyl-4-(2-pyrazol-1-ylethyl)piperazin-1-yl]propan-1-one is vital for achieving consistent results in biological assays. Suppliers often provide certificates of analysis (CoA) to verify its purity and identity, which is a key consideration for procurement.

In summary, 2-Chloro-1-[2-ethyl-4-(2-pyrazol-1-ylethyl)piperazin-1-yl]propan-1-one (CAS No. 2411239-91-1) is a promising compound with diverse applications in medicinal chemistry and agrochemical research. Its unique structure, combined with its potential to serve as a scaffold for drug discovery, makes it a valuable asset for scientific innovation. As research continues to uncover its full potential, this compound is likely to remain a focal point in the development of next-generation therapeutics.